Cas no 330800-93-6 (9(R)-HODE cholesteryl ester)

• Product Name: 9(R)-HODE cholesteryl ester
• CAS No: 330800-93-6
• Molecular Formula: C₄₅H₇₆O₃
• Molecular Weight: 665.083
• CID: 4457476
• PubChem ID: 71684432

9(R)-HODE cholesteryl ester Properties

Names and Identifiers

• 9(R)-HODE cholesteryl ester
• 9R-HYDROXY-10E,12Z-OCTADECADIENOIC ACID, CHOLESTERYL ESTER
• ALWABJCAEDQEGO-DXCNXAGRSA-N
• [(3S,8S,9S,10R,13R,14S,17R)-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] (9R,10E,12Z)-9-hydroxyoctadeca-10,12-dienoate
• AKOS040754868
• HY-125394
• 330800-93-6
• CS-0091080
• PD020953
• 9R-hydroxy-10E,12Z-octadecadienoic acid, cholesteryl ester
• 9(R)-HODE CHOLESTERYL ESTER

• InChIKey： ALWABJCAEDQEGO-DXCNXAGRSA-N
• Inchi： InChI=1S/C45H76O3/c1-7-8-9-10-11-13-16-22-37(46)23-17-14-12-15-18-24-43(47)48-38-29-31-44(5)36(33-38)25-26-39-41-28-27-40(35(4)21-19-20-34(2)3)45(41,6)32-30-42(39)44/h11,13,16,22,25,34-35,37-42,46H,7-10,12,14-15,17-21,23-24,26-33H2,1-6H3/b13-11-,22-16+/t35-,37+,38+,39+,40-,41+,42+,44+,45-/m1/s1
• SMILES： CCCCC/C=C\C=C\[C@@H](CCCCCCCC(=O)O[C@H]1CC[C@@]2(C)C(=CC[C@H]3[C@@H]4CC[C@H]([C@H](C)CCCC(C)C)[C@@]4(C)CC[C@@H]32)C1)O

Computed Properties

• Exact Mass: 664.57944628g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 21
• Monoisotopic Mass: 664.57944628g/mol
• Heavy Atom Count: 48
• Complexity: 1050
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 14.7
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroid esters Cholesteryl esters
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cholesteryl esters